![molecular formula C8H15NO B073058 N-Cyclohexylacetamide CAS No. 1124-53-4](/img/structure/B73058.png)
N-Cyclohexylacetamide
Overview
Description
N-Cyclohexylacetamide (CHA) is a white solid that is used in several fields of research, including medicinal chemistry, biochemistry, and pharmacology. It is a derivative of acetamide and has a cyclohexyl group attached to the nitrogen atom. CHA is used as a precursor for the synthesis of other compounds and has several potential applications in the field of drug discovery.
Scientific Research Applications
Synthetic and Analytical Characterizations
N-Cyclohexylacetamide and its derivatives have been synthesized and characterized in the context of understanding new psychoactive substances (NPS). Studies like the one conducted by Wallach et al. (2016) delve into the syntheses of fifteen N-alkyl-arylcyclohexylamines, highlighting the analytical characterizations performed via various spectroscopic and chromatographic techniques. This research aids in the identification of substances of abuse but also expands the knowledge on the structural and analytical properties of these compounds Wallach et al., 2016.
Catalysis and Chemical Reactions
Another significant application of this compound derivatives can be observed in the field of catalysis. Bachiller-Baeza et al. (2005) investigated the selective hydrogenation of paracetamol over supported ruthenium catalysts, where derivatives like this compound were produced. This study not only explores the effects of support, metal precursor, and solvent on the reaction's selectivity and stereoselectivity but also contributes to the understanding of hydrogenation processes Bachiller-Baeza et al., 2005.
Pharmacokinetics and Biological Activity Prediction
The chromatographic behavior and biological activity of N-cyclohexyl-N-substituted-2-phenylacetamide derivatives have been evaluated, as seen in the research by Vaštag et al. (2011). Through reversed-phase thin-layer chromatography (RP-TLC), the study correlates the lipophilicity and pharmacokinetics parameters with the potential biological activity of these compounds, providing insights into their behavior in biological systems Vaštag et al., 2011.
Antimicrobial Properties
Research on the antimicrobial activity of synthesized compounds, including those related to this compound, shows promising results against bacteria and fungi. For instance, Wang et al. (2019) synthesized N-alkylfurfurylacetamides, demonstrating their activity against white-rot-fungi, indicating potential applications in the protection and conservation of cultural heritage Wang et al., 2019.
Safety and Hazards
Mechanism of Action
Target of Action
N-Cyclohexylacetamide is a carboximidic acid
Mode of Action
A study suggests that it may be involved in a sequence of elementary steps: i) nucleophilic addition of carboxylate to dioxazolone, ii) rearrangement to form a dicarbonyl n-hydroxy intermediate, iii) conversion to hydroxamate, followed by a lossen-type rearrangement, and finally, iv) reaction of the in situ generated isocyanate with carboxylate leading to c–n bond formation in a stereoretentive manner .
Biochemical Pathways
It’s known that it’s a metabolite of species Arabidopsis thaliana (NCBI:txid3702) and found in leaf (BTO:0000713)
Action Environment
It’s recommended to store this compound sealed in dry, room temperature conditions
properties
IUPAC Name |
N-cyclohexylacetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO/c1-7(10)9-8-5-3-2-4-6-8/h8H,2-6H2,1H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRAGCBBWIYQMRF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1CCCCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60150030 | |
Record name | Acetamide, N-cyclohexyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60150030 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1124-53-4 | |
Record name | N-Cyclohexylacetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1124-53-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-Cyclohexylacetamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001124534 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-Cyclohexylacetamide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=12095 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Acetamide, N-cyclohexyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60150030 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-cyclohexylacetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.090 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N-CYCLOHEXYLACETAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/P84UA7S55E | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
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